Cas no 2639439-02-2 (2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]-)

• Product Name: 2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]-
• CAS No: 2639439-02-2
• MF: C₂₈H₂₃NO₆
• MW: 469.485327959061
• CID: 5263268
• Update Time: 2025-05-26

2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]-

• Inchi： 1S/C28H23NO6/c1-17-10-12-25(33-15-18-11-13-26(35-18)27(30)31)24(14-17)29-28(32)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-14,23H,15-16H2,1H3,(H,29,32)(H,30,31)
• InChI Key： PIGZDKOFDSFBRP-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(C)C=C2NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=CC=C1C(O)=O

Additional information on 2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]-

Research Brief on 2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]- (CAS: 2639439-02-2)

In recent years, the compound 2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]- (CAS: 2639439-02-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carboxylic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. The following brief synthesizes the latest research findings and developments related to this compound.

The primary interest in this compound stems from its structural versatility and functional groups, which make it an excellent candidate for use in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its role in protecting amino acids during peptide synthesis, and its incorporation into this furan-based scaffold enhances the compound's stability and reactivity. Recent studies have explored its utility in the synthesis of complex peptides and peptidomimetics, with a focus on improving yield and reducing side reactions.

One of the most notable advancements involves the application of this compound in the development of targeted drug delivery systems. Researchers have leveraged its ability to form stable conjugates with therapeutic agents, enabling precise delivery to specific tissues or cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in conjugating with anticancer drugs, resulting in enhanced tumor targeting and reduced off-target effects. The study highlighted the compound's potential to improve the therapeutic index of conventional chemotherapeutic agents.

Further investigations have delved into the compound's pharmacokinetic and pharmacodynamic properties. Preclinical trials have shown favorable absorption and distribution profiles, with minimal toxicity observed in animal models. These findings underscore its suitability for further development as a drug carrier or therapeutic agent. Additionally, computational modeling studies have provided insights into its binding interactions with biological targets, paving the way for rational drug design.

Despite these promising results, challenges remain in optimizing the synthesis and scalability of this compound. Recent efforts have focused on developing more efficient synthetic routes to reduce production costs and improve purity. A 2024 report in Organic Process Research & Development outlined a novel catalytic method that significantly enhances yield while maintaining high enantiomeric purity, addressing one of the key bottlenecks in its large-scale production.

In conclusion, 2-Furancarboxylic acid, 5-[[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methylphenoxy]methyl]- (CAS: 2639439-02-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and targeted therapeutics continue to expand, driven by ongoing research and technological advancements. Future studies are expected to further elucidate its mechanisms of action and explore its potential in clinical settings.